1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate

• IUPAC Name: 1-[3-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]propyl]-3-methylpiperidine;oxalic acid
• InChI: InChI=1S/C19H29NO2.C2H2O4/c1-4-7-17-9-10-18(19(14-17)21-3)22-13-6-12-20-11-5-8-16(2)15-20;3-1(4)2(5)6/h4,7,9-10,14,16H,5-6,8,11-13,15H2,1-3H3;(H,3,4)(H,5,6)/b7-4+
• InChI Key: QILMBJHOBKAVQS-KQGICBIGSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCCN2CCCC(C2)C)OC.C(=O)(C(=O)O)O
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCCN2CCCC(C2)C)OC.C(=O)(C(=O)O)O
• Molecular Formula: C21H31NO6
• Molecular Weight: 393.5 g/mol

Description

1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate, also known as MP-10, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. MP-10 belongs to the class of compounds known as κ-opioid receptor agonists, which have been shown to have analgesic and anti-inflammatory effects.

Mechanism of Action

1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate works by activating the κ-opioid receptor, a protein found on the surface of cells in the nervous system. When activated, the κ-opioid receptor can modulate the transmission of pain signals and reduce inflammation.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its analgesic and anti-inflammatory effects, this compound has been shown to have anticonvulsant properties, suggesting that it could be useful for the treatment of seizures. This compound has also been shown to have sedative effects, which could be useful for the treatment of anxiety and insomnia.

Advantages and Limitations for Lab Experiments

1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and is not subject to variability like natural compounds. This compound also has a well-defined mechanism of action, which makes it easier to study. However, there are also limitations to using this compound in laboratory experiments. It is a relatively new compound, and there is still much to be learned about its properties. Additionally, the κ-opioid receptor is not well understood, which could make it challenging to interpret experimental results.

Future Directions

There are several possible future directions for research on 1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate. One area of interest is the development of new pain medications based on the compound. Another area of interest is the investigation of the compound's potential for the treatment of inflammatory conditions. Researchers could also investigate the compound's potential for the treatment of seizures and anxiety. Finally, further research on the κ-opioid receptor could help to elucidate the mechanism of action of this compound and other κ-opioid receptor agonists.

Synthesis Methods

The synthesis of 1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate involves several steps, including the reaction of 2-methoxy-4-(1-propen-1-yl)phenol with 3-bromopropylamine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with oxalic acid.

Scientific Research Applications

1-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-3-methylpiperidine oxalate has been the subject of several scientific studies, with researchers investigating its potential therapeutic properties. One study found that this compound had potent analgesic effects in animal models of pain, suggesting that it could be a promising candidate for the development of new pain medications. Another study showed that this compound had anti-inflammatory effects in a mouse model of inflammation, indicating that it could be useful for the treatment of inflammatory conditions.